(Z)-3-(2,4-dimethoxyphenyl)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-(2,4-dimethoxyphenyl)-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C21H18N2O2S/c1-14-4-6-15(7-5-14)19-13-26-21(23-19)17(12-22)10-16-8-9-18(24-2)11-20(16)25-3/h4-11,13H,1-3H3/b17-10-
• InChI Key: LLCBXTGFFZSHLR-YVLHZVERSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)C(=CC3=C(C=C(C=C3)OC)OC)C#N
• Isomeric SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)/C(=C\C3=C(C=C(C=C3)OC)OC)/C#N
• Molecular Formula: C21H18N2O2S
• Molecular Weight: 362.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of DMPTA includes a 2-aminothiazole scaffold, which is a fundamental part of some clinically applied anticancer drugs such as dasatinib and alpelisib.

Scientific Research Applications

Organic Optoelectronics and OLEDs

BODIPY-based materials, structurally related to the compound due to their conjugated systems and potential for photonic applications, have emerged as platforms for sensors, organic thin-film transistors, and organic photovoltaics. Their application as active materials in OLED devices has been explored, suggesting the potential of conjugated systems like the one mentioned for use in organic light-emitting diodes (OLEDs) and near-IR emitters, promoting research for future developments in metal-free infrared emitters (Squeo & Pasini, 2020).

Antioxidant and Anti-inflammatory Agents

Research focused on benzofused thiazole derivatives, similar in functionality to thiazole components of the compound , has identified new molecules with significant antioxidant and anti-inflammatory activities. These findings underscore the therapeutic potential of thiazole-containing compounds for the development of alternative therapeutic agents (Raut et al., 2020).

Acrylonitrile from Biomass

The synthesis and applications of acrylonitrile, a component of the compound, have been reviewed, particularly focusing on its production from biomass as a sustainable process. Although the current processes for producing acrylonitrile from biomass are not yet economically competitive with traditional methods, this research indicates the ongoing efforts to find sustainable and environmentally friendly alternatives for acrylonitrile production (Grasselli & Trifiró, 2016).

Analytical Methods for Antioxidant Activity

The study of antioxidants, which could be relevant to the compound’s potential antioxidant properties, has led to the development of various analytical methods to determine antioxidant activity. These methods are crucial for assessing the antioxidant capacity of complex samples, including those containing new synthetic compounds with potential antioxidant effects (Munteanu & Apetrei, 2021).

Future Directions

The 2-aminothiazole scaffold, which is a part of DMPTA, has emerged as a promising scaffold in medicinal chemistry and drug discovery research. Future research could focus on the development of novel compounds based on this scaffold to decrease drug resistance and reduce unpleasant side effects.